Cas no 62678-14-2 (1H-Indene-1-butanoic acid, 2,3-dihydro-4,6-dimethyl-)

1H-Indene-1-butanoic acid, 2,3-dihydro-4,6-dimethyl- structure
62678-14-2 structure
Product Name:1H-Indene-1-butanoic acid, 2,3-dihydro-4,6-dimethyl-
CAS No:62678-14-2
MF:C15H20O2
MW:232.318104743958
CID:435543
PubChem ID:12322908
Update Time:2025-04-19

1H-Indene-1-butanoic acid, 2,3-dihydro-4,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indene-1-butanoic acid, 2,3-dihydro-4,6-dimethyl-
    • 4-(4,6-dimethyl-2,3-dihydro-1H-inden-1-yl)butanoic acid
    • DTXSID40488909
    • 62678-14-2
    • Inchi: 1S/C15H20O2/c1-10-8-11(2)13-7-6-12(14(13)9-10)4-3-5-15(16)17/h8-9,12H,3-7H2,1-2H3,(H,16,17)
    • InChI Key: GFZKHSWXJGHAOA-UHFFFAOYSA-N
    • SMILES: OC(CCCC1C2C=C(C)C=C(C)C=2CC1)=O

Computed Properties

  • Exact Mass: 232.1464
  • Monoisotopic Mass: 232.146329876g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 274
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • PSA: 37.3
Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD